Cas no 1289385-22-3 ((6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-CYCLOPROPYL-AMINE)

• Product Name: (6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-CYCLOPROPYL-AMINE
• CAS No: 1289385-22-3
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• CID: 822130
• PubChem ID: 53385557
• Update Time: 2025-04-19

(6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-CYCLOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-CYCLOPROPYL-AMINE
• 6-chloro-N-cyclopropyl-2-(methylsulfinyl)-4-Pyrimidinamine
• 6-chloro-N-cyclopropyl-2-methylsulfinylpyrimidin-4-amine
• (6-Chloro-2-methanesulfinylpyrimidin-4-yl)cyclopropyl-amine
• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-cyclopropylamine
• AB1009985
• AK-51992
• AM91552
• FT-0686470
• KB-02251
• DTXSID50693789
• 6-Chloro-N-cyclopropyl-2-(methanesulfinyl)pyrimidin-4-amine
• 6-CHLORO-N-CYCLOPROPYL-2-METHANESULFINYLPYRIMIDIN-4-AMINE
• 6-Chloro-N-cyclopropyl-2-(methylsulfinyl)pyrimidin-4-amine
• 6-chloro-N-cyclopropyl-2-methylsulfinyl-pyrimidin-4-amine
• DB-299886
• 1289385-22-3
• AKOS015940701

• MDL： MFCD18837182
• Inchi： 1S/C8H10ClN3OS/c1-14(13)8-11-6(9)4-7(12-8)10-5-2-3-5/h4-5H,2-3H2,1H3,(H,10,11,12)
• InChI Key： QYXYIJYFLYDUHG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)S(C)=O)NC1CC1

Computed Properties

• Exact Mass: 231.0233108g/mol
• Monoisotopic Mass: 231.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.52

(6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-CYCLOPROPYL-AMINE Security Information

• Storage Condition：Sealed in dry,2-8°C